Bikinin
Bikinin
4-((5-Bromopyridin-2-yl)amino)-4-oxobutanoic acid is a natural product found in Abrus precatorius with data available.
Brand Name:
Vulcanchem
CAS No.:
188011-69-0
VCID:
VC0521240
InChI:
InChI=1S/C9H9BrN2O3/c10-6-1-2-7(11-5-6)12-8(13)3-4-9(14)15/h1-2,5H,3-4H2,(H,14,15)(H,11,12,13)
SMILES:
C1=CC(=NC=C1Br)NC(=O)CCC(=O)O
Molecular Formula:
C9H9BrN2O3
Molecular Weight:
273.08 g/mol
Bikinin
CAS No.: 188011-69-0
Cat. No.: VC0521240
Molecular Formula: C9H9BrN2O3
Molecular Weight: 273.08 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-((5-Bromopyridin-2-yl)amino)-4-oxobutanoic acid is a natural product found in Abrus precatorius with data available. |
|---|---|
| CAS No. | 188011-69-0 |
| Molecular Formula | C9H9BrN2O3 |
| Molecular Weight | 273.08 g/mol |
| IUPAC Name | 4-[(5-bromopyridin-2-yl)amino]-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C9H9BrN2O3/c10-6-1-2-7(11-5-6)12-8(13)3-4-9(14)15/h1-2,5H,3-4H2,(H,14,15)(H,11,12,13) |
| Standard InChI Key | XFYYQDHEDOXWGA-UHFFFAOYSA-N |
| SMILES | C1=CC(=NC=C1Br)NC(=O)CCC(=O)O |
| Canonical SMILES | C1=CC(=NC=C1Br)NC(=O)CCC(=O)O |
| Appearance | Solid powder |
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